Cas no 59855-03-7 (NA)

• Product Name: NA
• CAS No: 59855-03-7
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 950772
• PubChem ID: 606722
• Update Time: 2025-04-19

NA Chemical and Physical Properties

Names and Identifiers

• 4-(5-Butyl-2-pyrimidinyl)benzonitrile
• 1,5-Dihydro-5-butyl-1-methyl-4H-1,2,3-triazole(4,5-c)quinolin-4-one
• 4-(5-butyl-pyrimidin-2-yl)-benzonitrile
• 4H-1,2,3-Triazole(4,5-c)quinolin-4-one, 1,5-dihydro-5-butyl-1-methyl-
• 5-Butyl-1-methyl-1H-triazolo(4,5-c)quinolin-4(5H)-one
• 5-butyl-1-methyl-1H-triazolo< 4,5-c> quinolin-4(5H)-
• 5-n-Butyl-1-methyl-1H,5H-triazolo[4,5-c]quinolin-4-one
• 5-n-butyl-2-(4-cyanophenyl)-pyrimidine
• AC1MIQ0F
• CHEMBL130874
• LS-156104
• SureCN9207552
• 59855-03-7
• Benzonitrile, 4-(5-butyl-2-pyrimidinyl)-
• 4-(5-Butyl-2-pyrimidinyl)benzonitrile #
• SCHEMBL9000305
• NA

• Inchi： 1S/C15H15N3/c1-2-3-4-13-10-17-15(18-11-13)14-7-5-12(9-16)6-8-14/h5-8,10-11H,2-4H2,1H3
• InChI Key： LGZVXDCVOZLFAW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C#N)=CC=2)=NC=C(C=1)CCCC

Computed Properties

• Exact Mass: 237.126597491g/mol
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.6Ų